(E)-2-Pentene

• CAS No.: 646-04-8
• Product Name: (E)-2-Pentene
• Molecular Formula: C5H10
• Molecular Weight: 70.13 g/mol
• IUPAC Name: (E)-pent-2-ene
• Standard InChI: InChI=1S/C5H10/c1-3-5-4-2/h3,5H,4H2,1-2H3/b5-3+
• Standard InChIKey: QMMOXUPEWRXHJS-HWKANZROSA-N
• Isomeric SMILES: CC/C=C/C
• SMILES: CCC=CC
• Canonical SMILES: CCC=CC
• Boiling Point: 36.3 °C
• Colorform: Liquid
• Density: 0.6431 @ 25 °C/4 °C
• Flash Point: less than -4 °F (NFPA, 2010); BELOW -4 °F (BELOW -20 °C) (CLOSED CUP)
• Melting Point: -140.2 °C
• Physical Description: 2-pentene, (e)- is a colorless liquid with a hydrocarbon odor. Usually in technical grade as a mixture of isomers. Used as a solvent, in organic synthesis, and as a polymerization inhibitor.; Liquid
• Description: 2-pentene, (e)- is a colorless liquid with a hydrocarbon odor. Usually in technical grade as a mixture of isomers. Used as a solvent, in organic synthesis, and as a polymerization inhibitor.
• Solubility: Soluble in benzene; miscible in ethanol, ethyl ether; In water, 203 mg/l @ 25 °C
• Synonyms: 2-trans-Pentene; trans-2-Pentene; trans-β-Amylene; (2E)-2-Pentene
• Vapor Density: 2.4 (Air= 1)
• Vapor Pressure: 5.06X10+2 mm Hg @ 25 °C
• PubChem Compound: 5326161
• Last Modified: Nov 11 2021